Cas no 1402166-55-5 (2-(5-cyclohexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(5-cyclohexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

1402166-55-5 structure

Product Name:2-(5-cyclohexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:1402166-55-5

MF:C₁₆H₂₅BO₂S

MW:292.244503736496

CID:4597113

PubChem ID:66520048

Update Time:2024-11-06

2-(5-cyclohexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 2-(5-cyclohexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 5-Cyclohexylthiophene-2-boronic acid pinacol ester
- DP-0004
- 1402166-55-5
- AKOS015941783
- Inchi： 1S/C16H25BO2S/c1-15(2)16(3,4)19-17(18-15)14-11-10-13(20-14)12-8-6-5-7-9-12/h10-12H,5-9H2,1-4H3
- InChI Key： KZUDMCZGSPADNP-UHFFFAOYSA-N
- SMILES： O1C(C)(C)C(C)(C)OB1C1SC(C2CCCCC2)=CC=1

Computed Properties

Exact Mass: 292.1668314g/mol
Monoisotopic Mass: 292.1668314g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 336
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.7Å²

2-(5-cyclohexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C907663-25mg	2-(5-cyclohexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1402166-55-5	95%	25mg	￥2,808.00	2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C907663-100mg	2-(5-cyclohexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1402166-55-5	95%	100mg	￥8,712.00	2022-09-29
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R120176-25mg	2-(5-cyclohexylthiophen-2-yl)-4，4，5，5-tetramethyl-1，3，2-dioxaborolane,95%	1402166-55-5	95%	25mg	￥3376	2023-09-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R120176-100mg	2-(5-cyclohexylthiophen-2-yl)-4，4，5，5-tetramethyl-1，3，2-dioxaborolane,95%	1402166-55-5	95%	100mg	￥10474	2023-09-10
A2B Chem LLC	AX04677-25mg	2-(5-cyclohexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1402166-55-5	> 96 %	25mg	$224.00	2024-04-20
A2B Chem LLC	AX04677-250mg	2-(5-cyclohexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1402166-55-5	> 96 %	250mg	$757.00	2024-04-20
A2B Chem LLC	AX04677-1g	2-(5-cyclohexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1402166-55-5	> 96 %	1g	$2090.00	2024-04-20
A2B Chem LLC	AX04677-5g	2-(5-cyclohexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1402166-55-5	> 96 %	5g	$6757.00	2024-04-20

2-(5-cyclohexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

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